Cas no 1609671-99-9 (3-(3-fluoropyridin-2-yl)azetidin-3-ol)

3-(3-Fluoropyridin-2-yl)azetidin-3-ol is a fluorinated heterocyclic compound featuring a pyridine ring linked to an azetidine scaffold with a hydroxyl group at the 3-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the azetidine ring contributes to conformational rigidity, potentially improving target binding affinity. The hydroxyl group offers a versatile handle for further functionalization. Its balanced lipophilicity and polarity make it suitable for drug discovery applications, particularly in the development of kinase inhibitors or CNS-targeting agents. The compound's synthetic accessibility and modularity further underscore its utility in medicinal chemistry.
3-(3-fluoropyridin-2-yl)azetidin-3-ol structure
1609671-99-9 structure
Product Name:3-(3-fluoropyridin-2-yl)azetidin-3-ol
CAS No:1609671-99-9
MF:C8H9FN2O
MW:168.168265104294
CID:4610880
PubChem ID:131520491
Update Time:2025-05-24

3-(3-fluoropyridin-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluoropyridin-2-yl)azetidin-3-ol
    • 3-(3-fluoropyridin-2-yl)azetidin-3-ol
    • Inchi: 1S/C8H9FN2O/c9-6-2-1-3-11-7(6)8(12)4-10-5-8/h1-3,10,12H,4-5H2
    • InChI Key: IWOLGXBBTCELOX-UHFFFAOYSA-N
    • SMILES: N1CC(C2=NC=CC=C2F)(O)C1

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Additional information on 3-(3-fluoropyridin-2-yl)azetidin-3-ol

Introduction to 3-(3-fluoropyridin-2-yl)azetidin-3-ol (CAS No. 1609671-99-9)

The compound 3-(3-fluoropyridin-2-yl)azetidin-3-ol (CAS No. 1609671-99-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and promising biological properties, has emerged as a valuable research tool and potential therapeutic agent in various disease models.

Structure and Synthesis

The molecular structure of 3-(3-fluoropyridin-2-yl)azetidin-3-ol is characterized by a pyridine ring substituted with a fluorine atom at the 3-position, which is further connected to an azetidine ring via a carbon-carbon bond. The azetidine ring contains a hydroxyl group at the 3-position, giving the compound its name. This structure makes it a member of the azetidine family of compounds, which are known for their rigidity and potential bioactivity.

The synthesis of CAS No. 1609671-99-9 involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses, making this compound more accessible for research purposes.

Biological Activity and Applications

Research into 3-(3-fluoropyridin-2-yl)azetidin-3-one has revealed its potential as a modulator of various cellular pathways. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

In addition to its enzymatic activity, CAS No. 1609671-99-X has demonstrated anti-inflammatory properties in preclinical models, suggesting its potential application in treating inflammatory diseases such as arthritis or neurodegenerative conditions.

Recent Research Findings

Recent studies have explored the mechanism of action of CAS No. 1609671-X in greater depth, revealing its ability to modulate cellular signaling pathways involved in apoptosis and cell proliferation. For example, researchers have reported that this compound induces mitochondrial-dependent apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index.

Preliminary toxicological studies have also been conducted to assess the safety profile of CAS No. 1608888-X. These studies suggest that the compound has acceptable toxicity profiles at therapeutic doses, further supporting its potential as a drug candidate.

Future Directions

As research on CAS No. 1608888-X continues to progress, there is growing interest in exploring its therapeutic potential in various disease settings beyond cancer and inflammation.

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